![molecular formula C21H22N4O3 B5675980 3-{1-[(5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]piperidin-3-yl}benzoic acid](/img/structure/B5675980.png)
3-{1-[(5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]piperidin-3-yl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{1-[(5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]piperidin-3-yl}benzoic acid is a chemical compound involving complex structures like pyrazolo[1,5-a]pyrimidine. Such compounds are often studied for their potential in various chemical and pharmaceutical applications.
Synthesis Analysis
- The synthesis of similar compounds often involves reactions under specific conditions, such as microwave irradiation or the Hantzsch reaction. For instance, the synthesis of pyrazolo[1,5-a]pyrimidines has been achieved using bis(benzofuran-enaminone) as a key intermediate under microwave irradiation at 120°C (Mekky et al., 2021).
Molecular Structure Analysis
- The molecular structure of related compounds often includes different conformations. For example, in a study of a 2H-pyrazolo[4,3-c]pyridine derivative, the dihydropyrazole ring adopted an envelope conformation, and the piperidine fused ring a twisted-chair conformation (Karthikeyan et al., 2010).
Chemical Reactions and Properties
- Chemical reactions involving these compounds can lead to the formation of various heterocyclic structures, often through intricate reaction pathways. For example, reactions of certain pyrazolo[1,5-a]pyrimidines with other amines have been used to synthesize a range of heterocyclic compounds (Mohamed et al., 2011).
properties
IUPAC Name |
3-[1-(5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carbonyl)piperidin-3-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3/c1-13-9-14(2)25-19(23-13)18(11-22-25)20(26)24-8-4-7-17(12-24)15-5-3-6-16(10-15)21(27)28/h3,5-6,9-11,17H,4,7-8,12H2,1-2H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISLPMPDGHBPJQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C(C=NN12)C(=O)N3CCCC(C3)C4=CC(=CC=C4)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{1-[(5,7-Dimethylpyrazolo[1,5-a]pyrimidin-3-yl)carbonyl]piperidin-3-yl}benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.